2-[(4-Chlorophenyl)sulfanyl]-3-pyridinol

• Molecular Formula: C11H8ClNOS
• Molecular Weight: 237.701
• IUPAC Name: 2-(4-chlorophenyl)sulfanylpyridin-3-ol
• InChI: InChI=1S/C11H8ClNOS/c12-8-3-5-9(6-4-8)15-11-10(14)2-1-7-13-11/h1-7,14H
• InChI Key: WFEVCHGUQXWWRC-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)SC2=CC=C(C=C2)Cl)O

Description

2-[(4-Chlorophenyl)sulfanyl]-3-pyridinol is a heterocyclic compound featuring a pyridinol ring (3-hydroxypyridine) substituted at the 2-position with a sulfanyl (-S-) group linked to a 4-chlorophenyl moiety. This structural combination suggests applications in medicinal chemistry, particularly as an intermediate for bioactive molecules.

Comparison with Similar Compounds

Structural Analogues with Sulfanyl Linkages

N-(4-Chlorophenyl)-2-[(4,6-Diaminopyrimidin-2-yl)sulfanyl]acetamide (Compound I, )

• Structure: Features a diamino-pyrimidine ring linked via a sulfanyl group to a 4-chlorophenyl-acetamide.
• Key Differences: Replaces the pyridinol ring with a pyrimidine and adds an acetamide chain.
• Properties: Intramolecular N–H⋯N hydrogen bonds form S(7) ring motifs. Pyrimidine-benzene dihedral angles (~42–62°) indicate conformational flexibility . Biological Relevance: Not explicitly stated, but the acetamide group may enhance solubility and target binding.

N-Substituted 2-{[5-(1H-Indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamides ()

• Structure : Combines oxadiazole and indole moieties linked via a sulfanyl-acetamide group.
• Biological Activity :
  • Enzyme Inhibition : Compound 8q inhibits α-glucosidase (IC₅₀ = 49.71 µM), outperforming acarbose in some cases.
  • Selectivity : Variations in substituents (e.g., 8g, 8h) show improved BChE inhibition (IC₅₀ ~31–33 µM), highlighting the role of the oxadiazole-indole system .

Sulfonyl vs. Sulfanyl Derivatives

3-[(5-{1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide ()

• Structure : Uses a sulfonyl (-SO₂-) group instead of sulfanyl, attached to a piperidine-oxadiazole-propanamide framework.
• Key Differences : Sulfonyl groups are more electron-withdrawing, altering reactivity and metabolic stability.

Heterocyclic Systems with Chlorophenyl Substituents

Veterinary Compound with Triazole-Dioxolane Core ()

• Structure : Complex structure with triazole, dioxolane, and 4-chlorophenyl groups.
• Application : Used for obesity management in dogs, emphasizing the role of chlorophenyl groups in targeting lipid metabolism pathways.
• Divergence: The triazole-dioxolane scaffold differs significantly from pyridinol but underscores the versatility of chlorophenyl motifs in drug design .

Spectroscopic and Crystallographic Comparisons

2-[(Carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic Acid ()

• Structure: Sulfanyl group connects a carboxymethyl chain to a butanoic acid-aryl system.
• Analytical Methods : IR and NMR data (e.g., ¹H/¹³C spectra) confirm structural assignments, providing a benchmark for characterizing sulfanyl-containing compounds.
• Crystallography: The lead compound’s crystal structure reveals hydrogen-bonding networks, analogous to pyridinol derivatives .